![molecular formula C16H21N3O3S B2967191 2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide CAS No. 1210785-40-2](/img/structure/B2967191.png)
2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide
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Description
2-(5-oxo-2,3,5,6,7,8-hexahydrocyclopenta[d]thiazolo[3,2-a]pyrimidin-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C16H21N3O3S and its molecular weight is 335.42. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Research has shown that thiazolopyrimidinone derivatives can be synthesized through various chemical reactions, involving compounds such as thioureido-acetamides and 2-enamides. These reactions lead to the formation of heterocyclic assemblies like pyrrolidine-triones, indicating the potential of thiazolopyrimidinone derivatives in creating novel heterocyclic structures with potential applications in medicinal chemistry and materials science (Obydennov et al., 2017).
Cascade Reactions for Heterocycles Synthesis
Thiazolopyrimidinone derivatives can serve as precursors in cascade reactions to synthesize various heterocycles efficiently. These reactions emphasize atom economy and can lead to the quantitative formation of compounds like 2-iminothiazoles. Such methodologies are valuable in organic synthesis, providing access to diverse heterocyclic compounds with potential pharmaceutical applications (Schmeyers & Kaupp, 2002).
Antimicrobial and Antitumor Activities
Some thiazolopyrimidine derivatives have been studied for their antimicrobial and antitumor activities. These compounds, synthesized from various precursors, have shown promising inhibitory effects on different cell lines, suggesting their potential use in developing new therapeutic agents (Albratty et al., 2017).
Anti-Inflammatory Properties
Thiazolopyrimidine derivatives have also been evaluated for their anti-inflammatory properties. Research indicates that certain derivatives can exhibit significant anti-inflammatory activity, which could be leveraged in the development of new anti-inflammatory drugs (Selvam et al., 2012).
Properties
IUPAC Name |
N-(oxolan-2-ylmethyl)-2-(2-oxo-10-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),8-dien-12-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N3O3S/c20-14(17-8-11-3-2-6-22-11)7-10-9-23-16-18-13-5-1-4-12(13)15(21)19(10)16/h10-11H,1-9H2,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JOUQGUAMUCFJJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)CNC(=O)CC2CSC3=NC4=C(CCC4)C(=O)N23 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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